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Compound of Interest

Compound Name: Palmitic acid-d4-2

Cat. No.: B1459829

This technical guide provides essential information for researchers, scientists, and drug
development professionals on the isotopically labeled compound, Palmitic acid-d4-2. This
document outlines its chemical identifiers and compares them with other deuterated isomers of
palmitic acid.

Quantitative Data Summary

The following table summarizes the key quantitative data for Palmitic acid-d4-2 and other
common d4 isomers of palmitic acid. While the molecular weight remains consistent across
these isomers, the CAS number is unique to the specific positions of the deuterium atoms.

Molecular
Compound Molecular .
Synonym CAS Number Weight ( g/mol
Name Formula |
Hexadecanoic-
Palmitic acid-d4-
) 11,11,12,12-d4 75736-57-1 C16H28D402 260.45[1][2]
Acid
- ) Hexadecanoic-
Palmitic acid-d4 _ 75736-49-1 C16H28D402 260.45[3][4]
7,7,8,8-d4 Acid
Palmitic acid-d4- Hexadecanoic-
75736-47-9 C16H28D402 260.45

1 5,5,6,6-d4 Acid

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1459829?utm_src=pdf-interest
https://www.benchchem.com/product/b1459829?utm_src=pdf-body
https://www.benchchem.com/product/b1459829?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-N0830S13/Palmitic-acid-d4-2-DataSheet-MedChemExpress.pdf
https://www.americanchemicalsuppliers.com/list/search?search=milk+soap
https://www.chemsrc.com/en/cas/75736-49-1_1041912.html
https://isotope.com/fatty-acids-lipids/palmitic-acid-7-7-8-8-d4-dlm-2893-01
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1459829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

Detailed experimental protocols involving deuterated fatty acids like Palmitic acid-d4-2 are
highly dependent on the specific application, such as in metabolic studies, pharmacokinetic
analysis, or as internal standards for mass spectrometry. Researchers should refer to
established methodologies in their respective fields. The use of these compounds typically
involves standard laboratory procedures for handling stable isotope-labeled compounds,
including accurate weighing, dissolution in appropriate solvents (e.g., ethanol, DMSO, DMF),
and precise dilution to working concentrations. For quantitative analysis using techniques like
GC-MS or LC-MS, the development of a validated analytical method is crucial.

Logical Relationship of Palmitic Acid and its
Deuterated Analogs

The following diagram illustrates the relationship between the parent compound, palmitic acid,
and its various deuterated d4 isomers, highlighting their distinct CAS numbers.
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Caption: Relationship between Palmitic Acid and its d4-isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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